4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxo-imidazol-1-yl]benzoic acid
4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxo-imidazol-1-yl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
100039-63-2
VCID:
VC0025501
InChI:
InChI=1S/C20H15N3O3/c1-13-21-17(12-22-11-10-14-4-2-3-5-18(14)22)19(24)23(13)16-8-6-15(7-9-16)20(25)26/h2-12H,1H3,(H,25,26)/b17-12+
SMILES:
CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O
Molecular Formula:
C20H15N3O3
Molecular Weight:
345.4 g/mol
4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxo-imidazol-1-yl]benzoic acid
CAS No.: 100039-63-2
Main Products
VCID: VC0025501
Molecular Formula: C20H15N3O3
Molecular Weight: 345.4 g/mol
![4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxo-imidazol-1-yl]benzoic acid - 100039-63-2](/images/no_structure.jpg)
| CAS No. | 100039-63-2 |
|---|---|
| Product Name | 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxo-imidazol-1-yl]benzoic acid |
| Molecular Formula | C20H15N3O3 |
| Molecular Weight | 345.4 g/mol |
| IUPAC Name | 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C20H15N3O3/c1-13-21-17(12-22-11-10-14-4-2-3-5-18(14)22)19(24)23(13)16-8-6-15(7-9-16)20(25)26/h2-12H,1H3,(H,25,26)/b17-12+ |
| Standard InChIKey | HJWKNTSKQQKAID-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=N/C(=C/N2C=CC3=CC=CC=C32)/C(=O)N1C4=CC=C(C=C4)C(=O)O |
| SMILES | CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O |
| Canonical SMILES | CC1=NC(=CN2C=CC3=CC=CC=C32)C(=O)N1C4=CC=C(C=C4)C(=O)O |
| Synonyms | 4-[(4E)-4-(indol-1-ylmethylidene)-2-methyl-5-oxo-imidazol-1-yl]benzoic acid |
| PubChem Compound | 3063170 |
| Last Modified | Nov 11 2021 |
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